Thermophilic Enterococcus faecium QU 50 enabled open repeated batch fermentation for l-lactic acid production from mixed sugars without carbon catabolite repression†

RSC Advances Pub Date: 2017-05-03 DOI: 10.1039/C7RA03176A

Abstract

Enterococcus faecium QU 50, a novel thermophilic L-lactic acid (LA) producing strain, was used in this study to ferment sugar mixtures into LA. Under the optimal fermentation conditions (50 °C, pH 6.5), strain QU 50 could ferment both mixed glucose/xylose sugars with relaxed CCR and mixed cellobiose/xylose sugars simultaneously without CCR to produce homo L-LA. The activity of enzymes related to xylose metabolism was also investigated. In the cells grown in a medium containing cellobiose/xylose, the activity of xylose isomerase and xylulose kinase, was 3.22 and 1.91 times higher, respectively, as compared to that of cells grown in a glucose/xylose medium. Strain QU 50 produced 70.8 g L−1 of L-LA with a yield of 1.04 g g−1 and a productivity of 2.95 g L−1 h−1 from simulated energy cane hydrolysate in batch fermentation. Immobilisation of strain QU 50 improved the operational stability of open repeated fermentation (three cycles), resulting in 61.1–64.3 g L−1 of L-LA with a yield of 1.01–1.02 g g−1 and a productivity of 3.22–3.82 g L−1 h−1. Thus, an efficient and cost-effective fermentation system was successfully established for L-LA production from sugar mixtures.

Graphical abstract: Thermophilic Enterococcus faecium QU 50 enabled open repeated batch fermentation for l-lactic acid production from mixed sugars without carbon catabolite repression
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